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Compound of Interest

Compound Name: Imidazo[1,2-a]pyridin-8-amine

Cat. No.: B1317003

This document provides comprehensive guidance on the proper disposal procedures for
Imidazo[1,2-a]pyridin-8-amine (CAS No. 73221-18-8), tailored for researchers, scientists, and
professionals in drug development. Adherence to these protocols is critical for ensuring
laboratory safety and environmental compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for Imidazo[1,2-a]pyridin-8-amine is not
readily available in the public domain. The following procedures are based on the known
hazards of similar imidazo[1,2-a]pyridine and amine compounds. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department and to obtain a
compound-specific SDS from your supplier for definitive guidance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that all handling of Imidazo[1,2-a]pyridin-8-
amine and its waste is conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[1] Appropriate Personal Protective Equipment (PPE) must be worn at all
times.

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical splash goggles that comply with ANSI Z87.1 standards.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. It is advisable to
consult the glove manufacturer's compatibility chart for specific breakthrough times.[1]
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o Body Protection: A long-sleeved laboratory coat, fully buttoned. For operations with a higher

risk of splashing, a chemical-resistant apron worn over the lab coat is recommended.[1]

» Respiratory Protection: All handling of the solid compound or its solutions should be

performed within a chemical fume hood to prevent the inhalation of dust or aerosols.[1]

Hazard and Physicochemical Data Summary

While a complete dataset for Imidazo[1,2-a]pyridin-8-amine is not available, the following

table summarizes key information for the compound and a closely related analogue,

Imidazo[1,2-a]pyrazin-8-amine, to provide context on potential hazards.

Imidazo[1,2-a]pyridin-8-

Imidazo[1,2-a]pyrazin-8-

Property . amine (Analogue for
amine
Hazard Reference)
CAS Number 73221-18-8[2] 117718-88-4[3]
Molecular Formula C7H7N3[2] CeHsNa4[3]
Molecular Weight 133.15 g/mol 134.14 g/mol [3]

GHS Hazard Statements

Data not available. Assumed to
be similar to related

compounds.

H302: Harmful if swallowed[3]
H315: Causes skin irritation[3]
H319: Causes serious eye
irritation[3] H335: May cause

respiratory irritation[3]

GHS Precautionary Codes

Data not available.

P261, P264, P270, P271,
P280, P301+P312,
P302+P352, P304+P340,
P305+P351+P338, P312,
P330, P332+P313,
P337+P313, P362,
P403+P233, P405, P501[3]

Step-by-Step Disposal Protocol
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The primary route for the disposal of Imidazo[1,2-a]pyridin-8-amine and its contaminated
materials is through an approved hazardous waste disposal facility.[4] Never dispose of this
chemical down the drain or in regular trash.[5]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or waste Imidazo[1,2-a]pyridin-8-amine powder in a clearly labeled,
sealable, and chemically compatible container.

o Contaminated disposable materials such as gloves, weighing paper, and pipette tips
should be collected in a designated solid hazardous waste container.[6]

e Liquid Waste (Solutions):

o Collect solutions containing Imidazo[1,2-a]pyridin-8-amine in a separate, labeled, and
sealable hazardous waste container.

o Do not mix with incompatible waste streams.[6]
2. Waste Container Labeling:
» All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Imidazo[1,2-a]pyridin-8-amine"

[¢]

The associated hazards (e.g., "Toxic," "Irritant”) based on available data for similar
compounds.[3]

The accumulation start date.

[e]

3. Storage of Waste:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.
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e Ensure containers are kept tightly sealed to prevent the release of fumes.[5]

o Store in a cool, well-ventilated area away from direct sunlight, heat sources, and
incompatible substances like strong acids and oxidizing agents.[5][7]

4. Arranging for Disposal:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Follow all institutional procedures for waste manifest and handover.

5. Spill Management:

 In the event of a spill, evacuate personnel from the immediate area.

e Wearing the appropriate PPE, carefully sweep up the solid material to avoid dust formation.

[8]

e Place the spilled material and any contaminated cleaning materials into a labeled hazardous
waste container.

o Decontaminate the spill area with an appropriate solvent and cleaning agent.
o For large spills, contact your institution's emergency response team.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper handling and
disposal of Imidazo[1,2-a]pyridin-8-amine waste.
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Preparation & Handling

Start: Generate Imidazo[1,2-a]pyridin-8-amine Waste
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Caption: Disposal workflow for Imidazo[1,2-a]pyridin-8-amine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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